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Compound Name: Doxaprost

Cat. No.: B1670898

Audience: Researchers, scientists, and drug development professionals.

Introduction: Doxaprost, a potent synthetic analogue of prostaglandin F2a (PGF2a), is a
critical tool in bovine reproductive management. Its primary function is to induce luteolysis, the
regression of the corpus luteum (CL), which results in a decrease in progesterone production
and allows the animal to return to estrus.[1][2][3] This action is fundamental to various estrus
synchronization and timed artificial insemination (TAI) protocols designed to improve
reproductive efficiency in both dairy and beef cattle.[4][5] These protocols enhance breeding
management by grouping females for insemination, reducing the need for labor-intensive
estrus detection, and shortening the calving interval.[6][7]

Mechanism of Action

Doxaprost, like other PGF2a analogues, acts on the mature corpus luteum (generally
responsive from day 5 of the estrous cycle onwards).[2][5] The binding of PGF2a to its
receptors on luteal cells initiates a cascade of intracellular events leading to luteolysis. This
process involves a rapid decrease in progesterone secretion and structural regression of the
CL.[1][8] Key mechanisms include reduced luteal blood flow and the initiation of apoptosis
(programmed cell death) within luteal cells.[1][9] The decline in progesterone allows for the final
maturation of a dominant follicle and the subsequent onset of estrus and ovulation.[10]

A diagram illustrating the PGF2a signaling pathway is provided below.
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Caption: PGF2a (e.g., Doxaprost) signaling cascade in a bovine luteal cell.
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Quantitative Data on Administration and Efficacy

The efficacy of Doxaprost is comparable to other commercially available PGF2a analogues
like Dinoprost and Cloprostenol.[11][12] The choice of product often depends on cost,
veterinarian preference, and specific protocol requirements. The tables below summarize
typical dosages and reported efficacy data from various synchronization protocols.

Table 1: Doxaprost Dosage and Administration Note: Specific dosages can vary by product
formulation. Always consult the product label.

Parameter Recommendation Notes

A potent synthetic PGF2a

Active Ingredient d-Cloprostenol

analogue.

Equivalent to a 2 mL injection
Standard Dose 150 pg ]

of a 75 pg/mL solution.
Route Intramuscular (IM) [12]

Administered on specific days
Timing Protocol-dependent of a synchronization schedule

(e.g., Day 7 of Ovsynch).[7]
Withdrawal Period Consult product label Varies for meat and milk.

Table 2: Comparative Efficacy in Timed Al Protocols Pregnancy Per Al (P/Al) rates can vary
significantly based on herd fertility, nutrition, body condition score, and protocol compliance.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1670898?utm_src=pdf-body
https://bovine-ojs-tamu.tdl.org/bovine/article/download/1779/7757
https://www.iosrjournals.org/iosr-javs/papers/vol9-issue2/Version-1/K09216467.pdf
https://www.benchchem.com/product/b1670898?utm_src=pdf-body
https://www.iosrjournals.org/iosr-javs/papers/vol9-issue2/Version-1/K09216467.pdf
https://fieldreport.caes.uga.edu/publications/B1227/dairy-herd-synchronization-programs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol PGF2a Analogue P/Al Rate (%) Study Population

) Lactating Dairy
Ovsynch Dinoprost ~35-45%

Cows[4]
Co-Synch Generic PGF2a 57% Dairy Cows[6]
Double-Ovsynch Generic PGF2a 49.7% Dairy Cows[4]
Modified Double- ) Hanwoo Beef

Generic PGF2a 68.5%

Ovsynch Cows[13]

Dairy Buffaloes[10]
CIDR-Synch d-Cloprostenol 40%

[12]
CIDR-Synch Dinoprost 36% Dairy Buffaloes[10]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are standard
protocols where Doxaprost can be effectively utilized.

Protocol 1: Ovsynch (Fixed-Time Al)

The Ovsynch protocol is a cornerstone of reproductive management, allowing for TAIl without
the need for estrus detection.[4][6]

Objective: To synchronize ovulation for fixed-time artificial insemination in cycling cows.

Materials:

Gonadotropin-releasing hormone (GnRH)

Doxaprost (or other PGF2a analogue)

Semen for Al

Syringes and needles

Al equipment
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Methodology:

Day 0: Administer first injection of GnRH (100 mcg, IM). This will either ovulate a dominant
follicle or luteinize it, initiating a new follicular wave.[14]

e Day 7: Administer Doxaprost (150 pg, IM). This induces luteolysis of the CL formed after the
Day 0 injection or any other mature CL present.[2]

e Day 9 (56 hours after Doxaprost): Administer a second injection of GnRH (100 mcg, IM).
This injection triggers a synchronized LH surge, leading to ovulation of the new dominant
follicle.[7]

Day 10 (16 hours after second GnRH): Perform fixed-time artificial insemination (TAI).[15]

The workflow for a standard Ovsynch protocol is visualized below.
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Ovsynch Protocol Workflow

Day 0
Administer GnRH

Day 7
Administer Doxaprost (PGF2a)

Day 9 (56h later)
Administer GnRH

Day 10 (16h later)
Timed Al

Pregnancy Check
(Day 30-40 post-Al)
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Decision Tree for Doxaprost Protocol Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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